Cas no 2877671-63-9 (1-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one)

• Product Name: 1-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one
• CAS No: 2877671-63-9
• MF: C₁₈H₂₅N₇O
• MW: 355.437402486801
• CID: 5317914
• PubChem ID: 165432725
• Update Time: 2025-07-15

1-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• F6790-2905
• 1-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one
• 2877671-63-9
• AKOS040874213
• 1-[2-[4-[6-(3-Methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethyl]-2-pyrrolidinone

• Inchi： 1S/C18H25N7O/c1-15-4-6-25(21-15)17-13-16(19-14-20-17)23-10-7-22(8-11-23)9-12-24-5-2-3-18(24)26/h4,6,13-14H,2-3,5,7-12H2,1H3
• InChI Key： HGBNNEZCGNIGJO-UHFFFAOYSA-N
• SMILES： N1(CCN2CCN(C3C=C(N4C=CC(C)=N4)N=CN=3)CC2)CCCC1=O

Computed Properties

• Exact Mass: 355.21205845g/mol
• Monoisotopic Mass: 355.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.5±55.0 °C(Predicted)
• pka: 6.87±0.10(Predicted)

Additional information on 1-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one

Introduction to Compound with CAS No. 2877671-63-9 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 2877671-63-9 is a significant molecule in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, formally identified as 1-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one, represents a sophisticated blend of heterocyclic moieties that are integral to the development of novel therapeutic agents. The intricate architecture of this molecule, characterized by its pyrrolidinone core and piperazine side chain, positions it as a promising candidate for further exploration in drug discovery.

The structural composition of this compound is particularly noteworthy, as it incorporates several pharmacophoric elements that are known to interact favorably with biological targets. The presence of a pyrazole ring, which is a common motif in medicinal chemistry, suggests potential applications in modulating enzyme activity and receptor binding. Additionally, the pyrimidine moiety enhances the molecule's ability to engage with various biological pathways, making it a versatile scaffold for therapeutic intervention.

In recent years, there has been a surge in research focused on developing small molecules that can modulate central nervous system (CNS) function. The compound under discussion exhibits properties that are conducive to such applications. Specifically, the piperazine moiety is known to interact with neurotransmitter receptors, which could make it effective in treating neurological disorders. This has prompted investigations into its potential as an anxiolytic or antidepressant agent, areas where current treatments often face limitations due to side effects or lack of efficacy.

The pyrrolidinone ring in the molecular structure of this compound also contributes to its pharmacological profile. Pyrrolidinone derivatives have been extensively studied for their ability to inhibit various enzymes and receptors involved in inflammation and pain signaling. This makes the compound a candidate for further investigation in the development of anti-inflammatory and analgesic drugs. Preliminary studies have hinted at its potential efficacy in reducing inflammation without the typical side effects associated with some existing therapies.

One of the most exciting aspects of this compound is its potential to serve as a lead structure for drug development. The combination of its structural features—pyrrolidinone core, piperazine side chain, and pyrazole-pyrimidine bridge—makes it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify modifications that enhance its binding affinity and selectivity for target proteins.

The compound's multifaceted pharmacological properties also open doors for exploring its applications in other therapeutic areas beyond CNS disorders and inflammation. For instance, its ability to interact with multiple biological targets suggests potential uses in oncology, where dual or multi-target inhibition is often required to achieve optimal therapeutic outcomes. Additionally, its structural motifs are reminiscent of molecules that have shown promise in treating metabolic diseases, further broadening its scope of potential applications.

In conclusion, the compound with CAS number 2877671-63-9, identified as 1-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one, represents a compelling subject for pharmaceutical research due to its unique structural features and multifaceted pharmacological properties. Its potential applications span across various therapeutic areas, including CNS disorders, inflammation, oncology, and metabolic diseases. As research continues to uncover new insights into its mechanisms of action and optimize its chemical structure, this compound holds promise as a valuable tool in the development of next-generation therapeutics.